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Compound of Interest

Compound Name: N-Pivaloyl-4-bromoindole

Cat. No.: B15334584

N-Pivaloyl-4-bromoindole: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Pivaloyl-4-bromoindole is a synthetic intermediate that holds potential for use in medicinal
chemistry and drug discovery. Its structure combines a bromo-substituted indole core, a
common motif in biologically active compounds, with a pivaloyl protecting group on the indole
nitrogen. This technical guide provides a detailed overview of the structure, molecular weight,
and a representative synthetic protocol for N-Pivaloyl-4-bromoindole. Due to the limited
publicly available data on specific biological applications, this document focuses on the
fundamental chemical aspects of the compound.

Chemical Structure and Properties

N-Pivaloyl-4-bromoindole, also known as 1-(4-bromo-1H-indol-1-yl)-2,2-dimethylpropan-1-
one, is characterized by the chemical formula C13H14BrNO.[1] The key structural features
include an indole ring system brominated at the 4-position and a bulky pivaloyl group attached
to the indole nitrogen. This pivaloyl group serves as a protecting group, which can be valuable
in multi-step organic syntheses.
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Table 1: Physicochemical Properties of N-Pivaloyl-4-

bromoindole
Property Value Reference
CAS Number 1196981-04-0 [1]
Molecular Formula C13H14BrNO [1]
Molecular Weight 280.164 g/mol [1]
Melting Point 61-63 °C [1]
Boiling Point (Predicted) 3445+ 15.0 °C [1]
Density (Predicted) 1.34 + 0.1 g/cm3 [1]
Synthesis

The synthesis of N-Pivaloyl-4-bromoindole is typically achieved through the N-acylation of 4-
bromo-1H-indole with pivaloyl chloride. This reaction is a standard method for the protection of
the indole nitrogen. A high yield of 89.0% has been reported for this transformation.[1]

Experimental Protocol: Synthesis of N-Pivaloyl-4-
bromoindole

Materials:

4-bromo-1H-indole

 Pivaloyl chloride

e Asuitable base (e.g., pyridine, triethylamine, or sodium hydride)

e Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or N,N-
dimethylformamide (DMF))

¢ Anhydrous sodium sulfate or magnesium sulfate

e Saturated aqueous sodium bicarbonate solution
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e Brine (saturated aqueous sodium chloride solution)
Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 4-bromo-1H-indole (1 equivalent) in the chosen anhydrous
aprotic solvent.

Addition of Base: Cool the solution in an ice bath (0 °C) and add the base (1.1-1.5
equivalents). If using a solid base like sodium hydride, it should be added cautiously.

Acylation: To the stirred solution, add pivaloyl chloride (1.1 equivalents) dropwise,
maintaining the temperature at 0 °C.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for
several hours. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

Workup: Upon completion, quench the reaction by the slow addition of water or saturated
agueous sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent such as DCM or ethyl acetate.

Washing: Wash the combined organic layers sequentially with water, saturated aqueous
sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to afford pure N-Pivaloyl-4-bromoindole.

Mandatory Visualizations
Chemical Structure
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Caption: Chemical structure of N-Pivaloyl-4-bromoindole.

Synthetic Workflow
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- Dissolve 4-bromo-1H-indole in solvent
- Add base

Purification:
- Dry organic layer
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- Column chromatography or recrystallization
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- Quench reaction
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- Wash with NaHCO3 and brine
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Final Product:

N-Pivaloyl-4-bromoindole
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Caption: Synthetic workflow for N-Pivaloyl-4-bromoindole.

Conclusion

N-Pivaloyl-4-bromoindole is a readily accessible synthetic intermediate. While specific
applications in drug development or signaling pathway modulation are not yet extensively
documented in public literature, its structural motifs suggest potential as a building block in the
synthesis of more complex, biologically active molecules. The provided synthetic protocol offers
a reliable method for its preparation, enabling further research into its properties and potential
applications. Researchers are encouraged to explore the utility of this compound in their
respective fields of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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